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Compound of Interest

2-[[2-(2-
Compound Name:

Hydroxyethoxy)ethylthioJethanol
CAS No.: 85391-94-2

Cat. No.: B1364151

Get Quote

\ J

Welcome to the Advanced Materials & Intermediates Support Center. This guide is designed for
researchers, analytical scientists, and drug development professionals working with low-melting
PEG-thioether derivatives.

Overview & Physical Context

2-[[2-(2-Hydroxyethoxy)ethyl]thio]ethanol (CAS 85391-94-2, PubChem CID 3020660) is a
highly flexible, hydrophilic organic compound[1]. With a molecular weight of 166.24 g/mol , it
presents as a clear, colorless liquid at room temperature and possesses a theoretical melting
point of approximately -20 °C[1][2]. Crystallizing this compound is notoriously difficult due to its
propensity for supercooling and vitrification (glass formation)[3]. However, melt crystallization
remains one of the most powerful, solvent-free separation processes to achieve ultra-high
purities (>99.9%) for pharmaceutical applications[4][5].

Frequently Asked Questions (FAQSs)
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FAQ 1: Overcoming Vitrification & Supercooling

Q: When | cool the compound to -40 °C, it forms a thick, transparent glass instead of a
crystalline solid. How do | force nucleation?

A: This is a classic vitrification problem caused by a kinetic barrier. The flexible thioether and
ethoxy linkages (O-CH2-CH2-S) in the molecule possess high conformational entropy. Rapid
cooling bypasses the narrow crystallization window and plunges the liquid below its glass
transition temperature ( Tg), freezing the disordered liquid state into a glass[3][6].

To overcome this, you must employ Thermal Cycling (Annealing). By cooling the liquid to a
supercooled state (e.g., -35 °C) and then slowly warming it to just below its melting point (-25
°C), you increase molecular mobility while maintaining supersaturation. This thermodynamic
"sweet spot" allows stable nuclei to form and propagate[6][7].

FAQ 2: Environmental Inhibition (Moisture &
Hygroscopicity)

Q: Even with thermal cycling, the compound remains an oil. What environmental factors inhibit
crystallization?

A: The terminal hydroxyl groups and ether oxygens make 2-[[2-(2-
Hydroxyethoxy)ethyl]thio]lethanol highly hygroscopic. Absorbed atmospheric moisture acts
as a potent cryoprotectant and freezing point depressant, fundamentally altering the
thermodynamics of the melt[8]. Crystallization must be performed under rigorously anhydrous
conditions. Pre-drying the liquid over activated 3A molecular sieves under an inert argon
atmosphere is mandatory prior to cooling.

FAQ 3: Melt Crystallization vs. Solution Crystallization

Q: Melt crystallization yields crystals, but the purity is suboptimal due to entrapped mother
liquor. Should I switch to solution crystallization?

A: Not necessarily. While solution crystallization using low-polarity anti-solvents is possible, it
introduces solvent removal challenges and reduces yield. Melt crystallization is superior
because it avoids solvents entirely and requires significantly less energy for the phase
transition[5][9].
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To improve purity in a melt system, implement a "Sweating" (Partial Melting) phase. By raising
the temperature slightly (to -21 °C) after the crystal bed forms, the impure grain boundaries—
which have a lower eutectic melting point due to concentrated impurities—melt first and drain
away, leaving ultra-pure crystals behind[4][9].

Quantitative Data Summaries

Property Value Reference
Molecular Weight 166.24 g/mol [1]
Physical State (20 °C) Clear, colorless liquid [2]
Melting Point ~-20°C [2]
Boiling Point 320.9 °C [2]
LogP -0.6 [1]

ble 2: C : ( C llization < :

Melt Crystallization Solution Crystallization
Parameter )
(Recommended) (Anti-Solvent)
Operating Temperature -35°Cto-20°C -50 °Cto -30 °C
] Hexane, Diethyl Ether, or
Solvent Requirement None (Solvent-Free)
Pentane
) ) High (Solvent
Energy Consumption Low (Heat of fusion only) o
recovery/distillation)
) ) ] ] ~95 - 98% (Co-precipitation
Typical Purity >99.9% (with Sweating step) sK)
ris
N Excellent (Continuous wash
Scalability Moderate (Batch reactors)

columns)

Workflow Visualization
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Workflow of Low-Temperature Melt Crystallization and Sweating for CAS 85391-94-2.
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Step-by-Step Methodology: Solvent-Free Melt
Crystallization & Sweating

This self-validating protocol ensures that thermodynamic barriers are overcome sequentially,
preventing vitrification and maximizing purity.

e Anhydrous Preparation: Transfer the crude 2-[[2-(2-Hydroxyethoxy)ethyl]thio]ethanol into
a jacketed Schlenk crystallizer equipped with a bottom frit. Add activated 3A molecular
sieves (10% w/v). Degas the system under a vacuum-argon manifold for 2 hours to remove
dissolved oxygen and trace moisture.

» Controlled Supercooling: Initiate cooling via the jacketed chiller at a strict rate of -1 °C/min

until the internal temperature reaches -35 °C. The liquid will become highly viscous, entering

a supercooled state. Do not crash-cool, as this guarantees glass formation.

e Thermal Cycling (Annealing): Slowly raise the temperature at +0.5 °C/min to -25 °C. This
restores molecular mobility. If spontaneous nucleation does not occur within 2 hours,
introduce a microscopic seed crystal of the pure compound or apply localized ultrasonic
agitation to overcome the nucleation energy barrier.

¢ Isothermal Crystal Growth: Hold the temperature strictly at -25 °C for 12—24 hours. The
crystal lattice will slowly propagate through the melt. The slow growth rate is critical to
kinetically exclude impurities from the crystal lattice.

» Sweating (Partial Melting): Gradually ramp the temperature to -21 °C (just below the true
melting point). The entrapped impurities, which lower the local melting point via eutectic
depression, will liquefy first. Open the bottom frit under positive argon pressure to drain this
impure "sweat" fraction.

e Product Recovery: Close the frit and warm the crystallizer to 0 °C to completely melt the
purified crystal bed. Collect the ultra-pure liquid product under argon and store it in sealed
ampoules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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